Cas no 898386-41-9 (2-(2-methoxyphenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde)

• Product Name: 2-(2-methoxyphenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde
• CAS No: 898386-41-9
• MF: C₁₆H₁₄N₂O₂
• MW: 266.294563770294
• MDL: MFCD05177705
• CID: 1068252
• PubChem ID: 25219655
• Update Time: 2025-04-20

2-(2-methoxyphenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methoxyphenyl)-7-methylimidazo[1,2-a]-pyridine-3-carbaldehyde
• 2-(2-methoxyphenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde
• AKOS000266355
• 2-(2-Methoxyphenyl)-7-methylimidazo[1,2-a]pyridine-3-carboxaldehyde
• LS-02453
• DTXSID601162663
• CS-0364368
• MFCD05177705
• 898386-41-9
• STK504137
• ALBB-006813

• MDL： MFCD05177705
• Inchi： 1S/C16H14N2O2/c1-11-7-8-18-13(10-19)16(17-15(18)9-11)12-5-3-4-6-14(12)20-2/h3-10H,1-2H3
• InChI Key： VRLURXVKVKTHCX-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C1=C(C=O)N2C=CC(C)=CC2=N1

Computed Properties

• Exact Mass: 266.105527694g/mol
• Monoisotopic Mass: 266.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 43.6Ų

2-(2-methoxyphenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde Security Information

• HazardClass：IRRITANT